Cas no 5192-62-1 (3,6-Dimethyl-4-hydroxy-2-pyrone)

• Product Name: 3,6-Dimethyl-4-hydroxy-2-pyrone
• CAS No: 5192-62-1
• MF: C₇H₈O₃
• MW: 140.136622428894
• MDL: MFCD00090424
• CID: 85244
• PubChem ID: 54690337
• Update Time: 2025-10-29

3,6-Dimethyl-4-hydroxy-2-pyrone Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-4-hydroxy-2-pyrone
• 4-Hydroxy-3,6-dimethyl-2-pyrone
• 4-hydroxy-3,6-dimethylpyran-2-one
• 2H-Pyran-2-one,4-hydroxy-3,6-dimethyl
• 2-hydroxy-3,6-dimethyl-4h-pyran-4-one
• 3,6-dimethyl-4-hydroxy-2H-pyran-2-one
• 4-Hydroxy-3,6-dimethyl-2H-pyran-2-on
• 4-hydroxy-3,6-dimethyl-2H-pyran-2-one
• 4-hydroxy-3,6-dimethyl-pyran-2-one
• HDMPO
• Methyl triacetic lactone
• methyl?5-methoxybenzo[b]thiophene-2-carboxylate
• NCGC00381413-01!4-hydroxy-3,6-dimethylpyran-2-one
• MFCD00090424
• VVBIGJOVPZMWGU-UHFFFAOYSA-N
• TS-01824
• A871120
• SCHEMBL805313
• 5192-62-1
• USF 2550A
• 4-Hydroxy-3,6-dimethyl-2H-pyran-2-one #
• AKOS022175651
• CHEMBL51918
• CHEBI:212726
• 3,6-Dimethyl-2-hydroxy-4-pyrone
• FT-0647370
• DTXSID20199884
• BDBM50405197
• 2H-Pyran-2-one, 4-hydroxy-3,6-dimethyl-
• Methyltriacetic lactone
• DB-022130

• MDL： MFCD00090424
• Inchi： 1S/C7H8O3/c1-4-3-6(8)5(2)7(9)10-4/h3,8H,1-2H3
• InChI Key： VVBIGJOVPZMWGU-UHFFFAOYSA-N
• SMILES： O1C(C(C)=C(C=C1C)O)=O

Computed Properties

• Exact Mass: 140.04700
• Monoisotopic Mass: 140.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.256
• Melting Point: 209-211°C
• Boiling Point: 245.147°C at 760 mmHg
• Flash Point: 121.7°C
• Refractive Index: 1.54
• PSA: 50.44000
• LogP: 0.96220
• Solubility: Not determined

3,6-Dimethyl-4-hydroxy-2-pyrone Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 3,6-Dimethyl-4-hydroxy-2-pyrone

3,6-Dimethyl-4-hydroxy-2-pyrone (CAS No. 5192-62-1): Properties, Applications, and Market Insights

3,6-Dimethyl-4-hydroxy-2-pyrone (CAS No. 5192-62-1) is a versatile organic compound that has garnered significant attention in both academic research and industrial applications. This heterocyclic compound belongs to the pyrone family, characterized by its unique structural features and functional groups. The presence of a hydroxyl group at the 4-position and methyl groups at the 3- and 6-positions makes it a valuable intermediate in synthetic chemistry and a potential candidate for various functional materials.

The chemical properties of 3,6-Dimethyl-4-hydroxy-2-pyrone include a molecular formula of C7H8O3 and a molecular weight of 140.14 g/mol. It typically appears as a white to off-white crystalline powder with a mild, characteristic odor. The compound exhibits moderate solubility in polar organic solvents such as ethanol, methanol, and acetone, but limited solubility in water. Its thermal stability and photochemical properties make it suitable for applications in materials science and pharmaceuticals.

One of the most intriguing aspects of 3,6-Dimethyl-4-hydroxy-2-pyrone is its role as a flavoring agent and fragrance ingredient. Due to its pleasant aroma, it is often used in the food and cosmetics industries to enhance sensory experiences. Recent trends in natural and sustainable ingredients have increased demand for such compounds, as consumers seek alternatives to synthetic additives. This aligns with the growing interest in green chemistry and biobased products.

In the pharmaceutical sector, 3,6-Dimethyl-4-hydroxy-2-pyrone has shown promise as a building block for drug development. Its structural motif is found in several bioactive molecules, including antioxidants and anti-inflammatory agents. Researchers are exploring its potential in designing novel therapeutics, particularly in the context of oxidative stress-related diseases, a hot topic in modern medicine.

The compound also finds applications in material science, where its ability to form coordination complexes with metal ions is exploited. These complexes are studied for their catalytic properties and potential use in sensors and electronic devices. With the rise of smart materials and nanotechnology, the demand for specialized organic compounds like 3,6-Dimethyl-4-hydroxy-2-pyrone is expected to grow.

From a market perspective, the global demand for 3,6-Dimethyl-4-hydroxy-2-pyrone is driven by its diverse applications. The flavor and fragrance industry remains a major consumer, followed by the pharmaceutical and specialty chemicals sectors. Manufacturers are focusing on sustainable production methods to meet regulatory requirements and consumer preferences for eco-friendly products.

Recent advancements in synthetic methodologies have improved the efficiency of producing 3,6-Dimethyl-4-hydroxy-2-pyrone. Techniques such as microwave-assisted synthesis and enzymatic catalysis are being explored to reduce energy consumption and waste generation. These innovations align with the broader goals of circular economy and resource efficiency.

For researchers and industry professionals, understanding the structure-activity relationship of 3,6-Dimethyl-4-hydroxy-2-pyrone is crucial. Computational chemistry tools, including molecular docking and QSAR modeling, are increasingly used to predict its behavior in various applications. This interdisciplinary approach bridges the gap between fundamental research and industrial innovation.

In conclusion, 3,6-Dimethyl-4-hydroxy-2-pyrone (CAS No. 5192-62-1) is a multifaceted compound with wide-ranging applications. Its unique properties and compatibility with sustainable practices make it a valuable asset in modern chemistry. As industries continue to evolve, the demand for such specialized compounds is likely to increase, driving further research and development in this field.